Cas no 478257-12-4 (2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime)

• Product Name: 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime
• CAS No: 478257-12-4
• MF: C₂₂H₁₆Cl₃N₃O
• MW: 444.740942001343
• CID: 5225939
• Update Time: 2025-06-08

2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-7-METHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• (E)-{[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]methylidene}[(2,4-dichlorophenyl)methoxy]amine
• (E)-1-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-N-[(2,4-dichlorophenyl)methoxy]methanimine
• 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime

• Inchi： 1S/C22H16Cl3N3O/c1-14-8-9-28-20(12-26-29-13-16-4-7-18(24)11-19(16)25)22(27-21(28)10-14)15-2-5-17(23)6-3-15/h2-12H,13H2,1H3/b26-12+
• InChI Key： SEHJEEPYJFLYTF-RPPGKUMJSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(/C=N/OCC2C=CC(=CC=2Cl)Cl)N2C=CC(C)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 557
• XLogP3: 7.5
• Topological Polar Surface Area: 38.9

Additional information on 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime

2-(4-Chlorophenyl)-7-Methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-Dichlorobenzyl)oxime: A Comprehensive Overview

2-(4-Chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime (CAS No. 478257-12-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime is characterized by a central imidazopyridine core, substituted with a 4-chlorophenyl group at the 2-position and a methyl group at the 7-position. The aldehyde moiety at the 3-position is further functionalized with an O-(2,4-dichlorobenzyl)oxime group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various biological studies.

Recent research has focused on elucidating the pharmacological properties of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime. Studies have shown that this compound exhibits potent anti-inflammatory activity, which is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess anti-cancer properties, particularly against breast and lung cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In the realm of neuroprotection, 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime has shown promise in mitigating neurodegenerative disorders. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and to reduce neuroinflammation. These effects are believed to be mediated by its antioxidant properties and its ability to modulate microglial activation.

The synthesis of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the imidazopyridine core through a condensation reaction between an appropriate amine and aldehyde. Subsequent functionalization steps involve the introduction of the 4-chlorophenyl and methyl groups, followed by the formation of the aldehyde moiety and its conversion into the oxime derivative.

One of the key challenges in the synthesis of this compound is maintaining the stability of the oxime group during purification and storage. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime, making it more accessible for further research and development.

The pharmacokinetic properties of 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further optimization may be required to enhance its solubility and reduce potential side effects.

In conclusion, 2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(2,4-dichlorobenzyl)oxime (CAS No. 478257-12-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing our understanding and treatment of various diseases.